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For Researchers, Scientists, and Drug Development Professionals

Abstract
Methiodal, historically marketed under trade names such as Skiodan and Abrodil, is an

iodinated contrast medium that was utilized for X-ray imaging, particularly in urography and

myelography.[1][2] As a first-generation ionic contrast agent, understanding its physicochemical

properties is crucial for historical reference, comparative studies with modern contrast agents,

and for researchers investigating related compounds. This technical guide provides a

comprehensive overview of the known physicochemical properties of Methiodal Sodium, the

active component in Methiodal solutions. Due to the discontinuation of its clinical use, some

specific experimental data is limited; where unavailable, this guide provides general

characteristics and standardized experimental protocols for the determination of key

parameters.

Chemical Identity and Structure
Methiodal is the sodium salt of iodomethanesulfonic acid. Its chemical and physical identifiers

are summarized in the table below.
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Identifier Value Reference

Chemical Name Sodium iodomethanesulfonate [2][3]

CAS Number 126-31-8 [2]

Molecular Formula CH₂INaO₃S [2]

Molecular Weight 243.98 g/mol [2]

Chemical Structure I-CH₂-SO₃⁻Na⁺ [2]

Appearance
Colorless crystals or a white

crystalline powder.
[3][4]

Physicochemical Properties
The physicochemical properties of a drug substance are critical determinants of its formulation,

stability, and in vivo behavior. The available data for Methiodal Sodium is presented below.

Solubility
Methiodal Sodium is characterized by its high water solubility, a key attribute for an injectable

contrast agent.

Solvent Solubility Reference

Water Freely soluble (70 g/100 mL) [2]

Alcohol Slightly soluble (2.5 g/100 mL) [2]

Benzene Insoluble [2]

Ether Insoluble [2]

Acetone Insoluble [2]

Methanol Very soluble [3]

DMSO Soluble [5]

pH and Ionization
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While specific pKa data for iodomethanesulfonic acid is not readily available in the reviewed

literature, as a sulfonic acid derivative, it is expected to be a strong acid, meaning it will be fully

ionized at physiological pH.

Parameter Value Reference

pH of Solution
Aqueous solutions are neutral

to litmus.
[3][4]

pKa

Data not available. Expected

to be low due to the sulfonic

acid group.

logP (Octanol/Water Partition

Coefficient)

Data not available. As an ionic

compound, a low logP is

expected, indicating high

hydrophilicity.

Stability and Storage
Proper storage is essential to maintain the integrity of Methiodal Sodium.

Condition Effect Reference

Light Exposure
Decomposes on exposure to

light.
[3]

Storage Temperature (Solid)

Dry, dark, and at 0-4°C for

short-term (days to weeks) or

-20°C for long-term (months to

years).

[5]

Storage Temperature (Stock

Solution)

0-4°C for short-term (days to

weeks) or -20°C for long-term

(months).

[5]

Experimental Protocols
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Detailed experimental protocols for the determination of physicochemical properties of

Methiodal are not available in the public domain. Therefore, a generalized but detailed protocol

for a key parameter, equilibrium solubility, is provided below based on the standard shake-flask

method.

Determination of Equilibrium Aqueous Solubility via the
Shake-Flask Method
This protocol outlines the steps to determine the equilibrium solubility of a compound like

Methiodal Sodium in an aqueous buffer.

Objective: To determine the concentration of a saturated solution of the test compound in a

specified aqueous medium at a constant temperature.

Materials:

Methiodal Sodium powder

Phosphate-buffered saline (PBS), pH 7.4

Analytical balance

Scintillation vials or other suitable flasks

Orbital shaker with temperature control

Centrifuge

Syringe filters (e.g., 0.22 µm PVDF)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis)

Volumetric flasks and pipettes

Procedure:

Preparation of the Test System:
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Add an excess amount of Methiodal Sodium to a scintillation vial. The excess solid should

be sufficient to ensure that saturation is reached and that solid material remains at the end

of the experiment.

Add a known volume of PBS (pH 7.4) to the vial.

Equilibration:

Seal the vials to prevent solvent evaporation.

Place the vials in an orbital shaker set to a constant temperature (e.g., 25°C or 37°C).

Shake the vials at a constant speed (e.g., 150 rpm) for a predetermined period (e.g., 24-

48 hours) to allow the system to reach equilibrium. A preliminary time-course study can be

conducted to determine the time to reach equilibrium.

Sample Collection and Preparation:

After the equilibration period, remove the vials from the shaker and allow the undissolved

solid to settle.

Visually inspect the vials to confirm the presence of excess solid.

Centrifuge the vials at a high speed (e.g., 10,000 rpm for 15 minutes) to pellet the

remaining solid.

Carefully withdraw a sample of the supernatant using a syringe and immediately filter it

through a syringe filter to remove any remaining solid particles.

Analysis:

Accurately dilute the filtered supernatant with the mobile phase to a concentration within

the linear range of the analytical method.

Analyze the diluted sample by a validated HPLC method to determine the concentration of

Methiodal Sodium.
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Prepare a calibration curve using standard solutions of Methiodal Sodium of known

concentrations.

Data Calculation and Reporting:

Calculate the concentration of Methiodal Sodium in the original supernatant using the

calibration curve and accounting for the dilution factor.

The resulting concentration is the equilibrium solubility of Methiodal Sodium under the

specified conditions. Report the solubility in units such as mg/mL or mol/L, along with the

temperature and pH of the medium.

Visualizations
Experimental Workflow for Solubility Determination
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Workflow for Equilibrium Solubility Determination
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Equilibration
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Seal vial and place in temperature-controlled shaker
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Centrifuge to pellet excess solid

Filter supernatant
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Caption: A generalized workflow for determining equilibrium solubility using the shake-flask

method.

Conclusion
This technical guide has summarized the available physicochemical properties of Methiodal
Sodium. While it was a widely used contrast agent, detailed experimental data on some of its

properties are scarce in modern literature. The provided information on its identity, solubility,

and stability, along with a representative experimental protocol, serves as a valuable resource

for researchers and professionals in the field of drug development and pharmaceutical

sciences. The high water solubility and expected low lipophilicity are consistent with its

intended use as an injectable diagnostic agent. The instability to light highlights a critical

handling and storage consideration. The provided experimental workflow for solubility

determination offers a template for the characterization of similar ionic compounds.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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